Cas no 2098161-03-4 ((Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide
• CAS No: 2098161-03-4
• MF: C₉H₁₇F₂N₃O
• MW: 221.24758887291
• CID: 5040120
• Update Time: 2025-07-01

(Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(1,1-Difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide
• (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C9H17F2N3O/c1-9(10,11)7-2-4-14(5-3-7)6-8(12)13-15/h7,15H,2-6H2,1H3,(H2,12,13)
• InChI Key： FPAGXUPPIWNWRI-UHFFFAOYSA-N
• SMILES： FC(C)(C1CCN(C/C(=N/O)/N)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.2
• Topological Polar Surface Area: 61.8

Additional information on (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide

Comprehensive Overview of (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide (CAS No. 2098161-03-4)

(Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide (CAS No. 2098161-03-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide is notable for its incorporation of a difluoroethyl group and a piperidine ring, which contribute to its distinct pharmacological profile. The presence of these functional groups imparts specific physicochemical properties that influence the compound's solubility, stability, and bioavailability. These attributes are crucial for optimizing the compound's performance in both preclinical and clinical settings.

Recent studies have highlighted the potential of (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide as a potent modulator of various biological pathways. One of the key areas of interest is its role in modulating the activity of enzymes involved in neurotransmitter metabolism. For instance, research has shown that this compound can effectively inhibit monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. This inhibition has significant implications for the treatment of neurological disorders, including depression and Parkinson's disease.

In addition to its enzymatic modulation properties, (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide has demonstrated promising anti-inflammatory effects. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for sustained therapeutic effects. Furthermore, it demonstrates low toxicity in animal models, making it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits a favorable safety profile. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of the compound will be further explored in specific patient populations.

In conclusion, (Z)-2-(4-(1,1-difluoroethyl)piperidin-1-yl)-N'-hydroxyacetimidamide (CAS No. 2098161-03-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new drugs targeting neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.